Cas no 4092-92-6 (3-(4-Fluorophenyl)-2,2-dimethylpropanal)

• Product Name: 3-(4-Fluorophenyl)-2,2-dimethylpropanal
• CAS No: 4092-92-6
• MF: C₁₁H₁₃FO
• MW: 180.218726873398
• CID: 5032745
• PubChem ID: 12814764
• Update Time: 2025-11-01

3-(4-Fluorophenyl)-2,2-dimethylpropanal Chemical and Physical Properties

Names and Identifiers

• 3-(4-fluorophenyl)-2,2-dimethylpropanal
• Benzenepropanal, 4-fluoro-alpha,alpha-dimethyl-
• 3-(4-Fluorophenyl)-2,2-dimethyl-1-propanal
• 4-FLUORO-ALPHA,ALPHA-DIMETHYL-BENZENEPROPANAL
• 3-(4-Fluorophenyl)-2,2-dimethylpropanal

• Inchi： 1S/C11H13FO/c1-11(2,8-13)7-9-3-5-10(12)6-4-9/h3-6,8H,7H2,1-2H3
• InChI Key： QOGCXQRCIPLEPG-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CC(C=O)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 169
• XLogP3: 2.6
• Topological Polar Surface Area: 17.1

Additional information on 3-(4-Fluorophenyl)-2,2-dimethylpropanal

Introduction to 3-(4-Fluorophenyl)-2,2-dimethylpropanal (CAS No: 4092-92-6)

3-(4-Fluorophenyl)-2,2-dimethylpropanal, identified by the Chemical Abstracts Service Number (CAS No) 4092-92-6, is a significant compound in the realm of organic chemistry and pharmaceutical research. This aldehyde derivative features a unique structural motif that has garnered considerable attention due to its potential applications in medicinal chemistry and synthetic biology. The presence of a fluorophenyl group and a branched alkyl chain contributes to its distinct chemical properties, making it a valuable intermediate in the synthesis of more complex molecules.

The compound's molecular structure, consisting of a central aldehyde functional group (-CHO) attached to a tertiary butyl group and a phenyl ring substituted with a fluorine atom, imparts both reactivity and stability. The fluorine atom, in particular, is known for its ability to influence the electronic properties of adjacent aromatic systems, which can be leveraged in designing molecules with enhanced binding affinity or metabolic stability. This characteristic has made 3-(4-Fluorophenyl)-2,2-dimethylpropanal a subject of interest in the development of novel pharmacophores.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of fluorinated compounds due to their favorable pharmacokinetic profiles. Fluorine atoms can modulate lipophilicity, metabolic clearance, and binding interactions with biological targets, thereby improving drug efficacy and reducing side effects. The synthesis of 3-(4-Fluorophenyl)-2,2-dimethylpropanal exemplifies the growing trend toward incorporating fluorine into drug candidates. Researchers have utilized this compound as a building block in the synthesis of kinase inhibitors, anticancer agents, and anti-inflammatory drugs, where its structural features contribute to optimal pharmacological activity.

The aldehyde functionality of 3-(4-Fluorophenyl)-2,2-dimethylpropanal also makes it a versatile intermediate in organic synthesis. Aldehydes are widely employed in forming carbon-carbon bonds through reactions such as condensation, oxidation, and reduction. The compound's tertiary butyl group provides steric hindrance, which can be advantageous in controlling reaction selectivity and minimizing unwanted side products. This balance between reactivity and stability has been exploited in multi-step synthetic routes toward complex natural products and synthetic analogs.

Recent advancements in computational chemistry have further highlighted the importance of 3-(4-Fluorophenyl)-2,2-dimethylpropanal in drug discovery. Molecular modeling studies have demonstrated that the introduction of a fluorine atom into aromatic rings can enhance binding affinity by improving hydrophobic interactions and reducing π-stacking repulsion. These insights have guided medicinal chemists in designing molecules with improved target engagement. For instance, virtual screening campaigns have identified several derivatives of 3-(4-Fluorophenyl)-2,2-dimethylpropanal as promising candidates for further optimization.

The role of this compound extends beyond pharmaceutical applications. In materials science, fluorinated aldehydes like 3-(4-Fluorophenyl)-2,2-dimethylpropanal have been explored for their potential use in polymer synthesis and functional materials. The ability to incorporate fluorine into organic frameworks can lead to materials with enhanced thermal stability, chemical resistance, and electronic properties. Such materials are increasingly relevant in the development of advanced technologies such as organic electronics and nanotechnology.

In conclusion, 3-(4-Fluorophenyl)-2,2-dimethylpropanal (CAS No: 4092-92-6) represents a fascinating compound with broad utility across multiple scientific disciplines. Its unique structural features make it an invaluable tool in medicinal chemistry, synthetic biology, and materials science. As research continues to uncover new applications for fluorinated compounds, the significance of this aldehyde derivative is expected to grow further. The ongoing exploration of its synthetic possibilities and pharmacological potential underscores its importance as a cornerstone molecule in modern chemical research.